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Compound of Interest

Compound Name: NH-bis(PEG2-propargyl)

Cat. No.: B609556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive risk assessment conducted by qualified professionals. Always

consult the most up-to-date Safety Data Sheet (SDS) from your supplier before handling NH-
bis(PEG2-propargyl).

Introduction
NH-bis(PEG2-propargyl) is a versatile bifunctional linker molecule increasingly utilized in

bioconjugation, proteomics, and drug discovery, particularly in the synthesis of Proteolysis

Targeting Chimeras (PROTACs).[1] Its structure features a central secondary amine and two

terminal propargyl groups, enabling covalent linkage to various biomolecules and synthetic

constructs. The propargyl groups are designed for "click chemistry," specifically copper-

catalyzed azide-alkyne cycloaddition (CuAAC), while the amino group can react with entities

like carboxylic acids or activated NHS esters.[2]

This guide provides a comprehensive overview of the known safety information and

recommended handling procedures for NH-bis(PEG2-propargyl) to ensure its safe use in a

laboratory setting.

Hazard Identification and Classification
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The hazard classification for NH-bis(PEG2-propargyl) can vary between suppliers. It is crucial

to consult the specific SDS provided with your product. The following table summarizes the

available GHS (Globally Harmonized System of Classification and Labelling of Chemicals)

information.

Table 1: GHS Hazard Classification

Hazard Class Hazard Category Source

Acute Toxicity, Oral Category 4 [3]

Acute Aquatic Toxicity Category 1 [3]

Chronic Aquatic Toxicity Category 1 [3]

Table 2: Hazard Statements and Signal Words

Signal Word Hazard Statement(s) Source

Warning

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[3]

Note: Some suppliers may classify this compound as not hazardous.[4] Due to the conflicting

classifications, it is prudent to handle the compound with care, assuming the more stringent

hazard classification is applicable.

General Safety and Handling Precautions
The presence of terminal alkyne (propargyl) groups necessitates specific safety measures.

Terminal alkynes can form explosive metal acetylides with certain heavy metals, such as

copper(I), silver, and mercury. While copper(I) is a catalyst for the intended click reaction, it is

crucial to follow established protocols to avoid the formation and accumulation of potentially

explosive byproducts. Many terminal alkynes are also flammable.

Table 3: Precautionary Statements
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Type
Precautionary
Statement(s)

Source

Prevention

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P273: Avoid

release to the environment.

[3]

Response

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth. P391: Collect spillage.

[3]

Disposal

P501: Dispose of

contents/container to an

approved waste disposal plant.

[3]

Experimental Protocols and Handling Workflow
Adherence to a strict workflow is essential for the safe handling of NH-bis(PEG2-propargyl).
The following diagram outlines a general laboratory workflow from receiving to disposal.
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Figure 1: Laboratory Workflow for Handling NH-bis(PEG2-propargyl)
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Caption: General laboratory workflow for NH-bis(PEG2-propargyl).
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Personal Protective Equipment (PPE)
Standard laboratory PPE should be worn at all times when handling NH-bis(PEG2-propargyl).

Table 4: Recommended Personal Protective Equipment

Equipment Specification

Eye Protection Safety glasses with side shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Skin and Body Laboratory coat.

Respiratory

Use in a well-ventilated area or fume hood. A

respirator may be necessary for large quantities

or in case of spills.

Storage and Stability
Proper storage is crucial to maintain the integrity of the compound.

Table 5: Storage Conditions

Form
Recommended
Temperature

Additional Notes Source

Powder/Solid -20°C

Keep container tightly

sealed in a cool, well-

ventilated area.

[2][3]

In Solvent -80°C
Protect from light. Use

within 6 months.
[1]

The compound is shipped at ambient temperature.[2]

Accidental Release Measures
In case of a spill, follow these procedures:
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Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear full

personal protective equipment. Avoid breathing vapors, mist, or gas.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or water courses.[3]

Methods for Cleaning Up: Absorb the spill with an inert, non-combustible material (e.g., sand,

diatomite). Collect the absorbed material in a tightly closed container for disposal.

Decontaminate the spill area with a suitable solvent (e.g., alcohol) and then wash the area.

[3][4]

First Aid Measures
Table 6: First Aid Procedures

Exposure Route Procedure Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[3]

Skin Contact

Remove contaminated clothing

and shoes. Wash skin

thoroughly with soap and

plenty of water. Seek medical

attention if irritation persists.

[3]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

medical attention.

[3]

Ingestion

Do NOT induce vomiting.

Wash out mouth with water.

Call a physician or poison

control center immediately.

[3]
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Reactivity and Chemical Properties
The utility of NH-bis(PEG2-propargyl) stems from its distinct reactive sites. Understanding this

reactivity is key to its safe and effective use.

Figure 2: Reactivity of NH-bis(PEG2-propargyl)
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Caption: Key reactive pathways of NH-bis(PEG2-propargyl).

Table 7: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₄H₂₃NO₄ [2]

Molecular Weight 269.34 g/mol [1]

Appearance Viscous Liquid [1]

Color Light yellow to yellow [1]

Purity >96-98% [2][5]

Solubility
Soluble in Water, DMSO,

DCM, DMF
[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[3]

Specific Hazards: During combustion, irritant fumes may be emitted.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.[3]

Toxicological Information
Detailed toxicological studies for NH-bis(PEG2-propargyl) are not widely available in the

public domain. The classification of "Acute toxicity, Oral (Category 4)" indicates that it may be

harmful if swallowed.[3] As with any chemical for which full toxicological data is not available, it

should be handled with care, and exposure should be minimized.

Conclusion
NH-bis(PEG2-propargyl) is a valuable tool in modern chemical biology and drug development.

Its safe and effective use hinges on a thorough understanding of its potential hazards,

particularly those associated with its propargyl groups, and strict adherence to recommended

handling, storage, and disposal protocols. Researchers must always consult the latest supplier-

specific SDS and perform a risk assessment before commencing work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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